Cas no 1211596-34-7 (3-(4-bromophenyl)oxolan-3-amine)

• Product Name: 3-(4-bromophenyl)oxolan-3-amine
• CAS No: 1211596-34-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD11109726
• CID: 1040625
• PubChem ID: 57372273
• Update Time: 2025-05-21

3-(4-bromophenyl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)tetrahydrofuran-3-amine
• 3-(4-bromophenyl)oxolan-3-amine
• 3-(4-BROMOPHENYL)-TETRAHYDROFURAN-3-AMINE
• AG-C-28883
• AK103846
• ANW-64425
• CTK5I7161
• KB-233072
• CS-0051745
• DTXSID60724891
• SCHEMBL19330910
• DB-098896
• AS-50774
• PB39905
• P11070
• AKOS016006224
• 1211596-34-7

• MDL： MFCD11109726
• Inchi： 1S/C10H12BrNO/c11-9-3-1-8(2-4-9)10(12)5-6-13-7-10/h1-4H,5-7,12H2
• InChI Key： HCUJKBQOANWEKI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(COCC1)N

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 313.5±42.0 °C at 760 mmHg
• Flash Point: 143.4±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(4-bromophenyl)oxolan-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-bromophenyl)oxolan-3-amine

3-(4-Bromophenyl)oxolan-3-Amine: A Comprehensive Overview

The compound with CAS No. 1211596-34-7, commonly referred to as 3-(4-bromophenyl)oxolan-3-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of oxolane, also known as tetrahydrofuran (THF), which serves as a versatile platform for the synthesis of various bioactive compounds. The presence of the bromine atom at the para position of the phenyl ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring its role in drug design and development.

Recent studies have highlighted the importance of oxolane derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The amine functionality in 3-(4-bromophenyl)oxolan-3-amine provides a site for further functionalization, enabling the creation of bioisosteres or prodrugs that may exhibit enhanced pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a precursor for developing selective inhibitors of protein kinases, which are critical targets in oncology and inflammatory diseases.

The synthesis of 3-(4-bromophenyl)oxolan-3-amine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. One common approach involves the reaction of 4-bromophenylacetonitrile with an appropriate amine source in the presence of a reducing agent to form the oxolane ring. This method ensures high yields and good stereochemical control, which are essential for producing enantiomerically pure compounds required in pharmaceutical research.

In terms of pharmacological activity, 3-(4-bromophenyl)oxolan-3-amine has shown promise in preclinical studies as a modulator of cellular signaling pathways. For example, it has been demonstrated to inhibit certain receptor tyrosine kinases (RTKs), which are overexpressed in various cancer types. The bromine substituent plays a crucial role in enhancing the compound's binding affinity to these targets by introducing electron-withdrawing effects that stabilize key interactions within the active site.

Moreover, the unique structure of 3-(4-bromophenyl)oxolan-3-amine allows for further chemical modifications to optimize its bioavailability and efficacy. Researchers have explored substituent effects on the phenyl ring and the oxolane ring to improve solubility, permeability, and metabolic stability. These studies have provided valuable insights into structure-activity relationships (SARs), paving the way for the development of next-generation therapeutic agents.

From an industrial perspective, the scalability of 3-(4-bromophenyl)oxolan-3-amine synthesis is a critical factor for its potential commercialization. Current research focuses on developing cost-effective and environmentally friendly synthetic routes that minimize waste and reduce production costs. Green chemistry principles are being increasingly applied to this process, ensuring sustainability while maintaining high-quality standards.

In conclusion, CAS No. 1211596-34-7, or 3-(4-bromophenyl)oxolan-3-amine, represents a valuable addition to the arsenal of chemical tools available for drug discovery. Its unique structure, coupled with recent advancements in synthetic methods and pharmacological studies, positions it as a promising candidate for future therapeutic interventions. As research continues to unfold, this compound is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.